Cas no 1033997-04-4 (4-Cyano-2,3-difluorobenzoic acid)

• Product name: 4-Cyano-2,3-difluorobenzoic acid
• CAS No: 1033997-04-4
• MF: C₈H₃NO₂F₂
• MW: 183.11172
• MDL: MFCD20640528
• CID: 1032771
• PubChem ID: 59226971

4-Cyano-2,3-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,3-difluorobenzoic acid
• SCHEMBL289275
• 4-cyano-2,3-difluoro-benzoic acid
• DB-329562
• MFCD20640528
• VJAVLRNWDQDQPP-UHFFFAOYSA-N
• DTXSID20731304
• F12228
• A896471
• CS-0130916
• 4-Cyano-2,3-difluorobenzoicacid
• 2,3-DIFLUORO-4-CYANOBENZOIC ACID
• 1033997-04-4

• MDL： MFCD20640528
• Inchi： InChI=1S/C8H3F2NO2/c9-6-4(3-11)1-2-5(7(6)10)8(12)13/h1-2H,(H,12,13)
• InChI Key： VJAVLRNWDQDQPP-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1C#N)F)F)C(=O)O

Computed Properties

• Exact Mass: 183.01318466g/mol
• Monoisotopic Mass: 183.01318466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1Ų
• XLogP3: 1.4